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Compound of Interest

Compound Name: 3-(Dimethylamino)propanenitrile

Cat. No.: B047339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Dimethylamino)propanenitrile, also known as DMAPN, is a bifunctional organic compound

featuring a tertiary amine and a nitrile group.[1] This unique structure makes it a versatile

building block and precursor in a multitude of applications, including the synthesis of

pharmaceuticals, agrochemicals, and polymers.[2][3] This technical guide provides a

comprehensive overview of its chemical properties, synthesis, applications, and safety

information, with a focus on experimental details and underlying mechanisms relevant to

research and development.

Chemical and Physical Properties
3-(Dimethylamino)propanenitrile is a colorless to yellow, water-soluble liquid.[1][4] A

summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 3-(Dimethylamino)propanenitrile
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Property Value Reference(s)

CAS Number 1738-25-6 [1]

Molecular Formula C₅H₁₀N₂ [4]

Molecular Weight 98.15 g/mol [4]

Appearance Colorless to yellow liquid [1][4]

Melting Point -44.3 °C [1][4]

Boiling Point 171-172 °C [1][4]

Density 0.87 g/cm³ at 20 °C [1][4]

Flash Point 62 °C (143.6 °F) [5]

Solubility Water-soluble [1][4]

Refractive Index (n20/D) 1.426 [6]

Synthesis and Purification
Synthesis: Michael Addition of Dimethylamine to
Acrylonitrile
The primary industrial and laboratory synthesis of 3-(dimethylamino)propanenitrile involves

the Michael addition of dimethylamine to acrylonitrile.[7]

Experimental Protocol: Lab-Scale Synthesis

Materials:

Dimethylamine (aqueous solution or gas)

Acrylonitrile

Ice bath

Round-bottom flask equipped with a magnetic stirrer and a dropping funnel (or gas inlet

tube)
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Distillation apparatus

Procedure:

To a round-bottom flask containing a chilled solution of dimethylamine, slowly add

acrylonitrile dropwise from the dropping funnel. If using gaseous dimethylamine, bubble it

through chilled acrylonitrile.

Maintain the reaction temperature below 10°C using an ice bath to control the exothermic

reaction.

After the addition is complete, allow the mixture to stir at room temperature for several hours

to ensure the reaction goes to completion.

The crude product is then purified by fractional distillation.[1]

Purification: Fractional Distillation
Due to its relatively high boiling point and potential impurities, fractional distillation is the

recommended method for purifying 3-(dimethylamino)propanenitrile.[1]

Experimental Protocol: Fractional Distillation

Apparatus:

Distillation flask

Fractionating column (e.g., Vigreux or packed column)

Condenser

Receiving flask

Heating mantle

Thermometer

Procedure:
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Assemble the fractional distillation apparatus.

Place the crude 3-(dimethylamino)propanenitrile in the distillation flask with boiling chips.

Heat the flask gently.

Collect the fraction that distills at 171-173 °C.[5]

Monitor the temperature closely to ensure a clean separation from lower and higher boiling

impurities.

Key Reactions and Applications
The dual functionality of 3-(dimethylamino)propanenitrile allows for a variety of chemical

transformations, making it a valuable intermediate in several fields.

Reduction to 3-Dimethylaminopropylamine
The nitrile group can be readily reduced to a primary amine, yielding 3-

dimethylaminopropylamine, a crucial intermediate in the synthesis of pharmaceuticals.

Experimental Protocol: Hydrogenation of 3-(Dimethylamino)propanenitrile[8]

Materials:

3-(Dimethylamino)propanenitrile

Sponge Nickel catalyst (e.g., Raney Nickel)

Autoclave reactor

Hydrogen gas

Sodium hydroxide or potassium hydroxide solution

Procedure:

Charge a one-liter autoclave reactor with a slurry of the sponge nickel catalyst in water and

3-dimethylaminopropylamine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b047339?utm_src=pdf-body
https://www.chembk.com/en/chem/3-(dimethylamino)propanenitrile
https://www.benchchem.com/product/b047339?utm_src=pdf-body
https://www.benchchem.com/product/b047339?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/3-dimethylaminopropylamine.htm
https://www.benchchem.com/product/b047339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 265 mL of 100% 3-dimethylaminopropylamine and 6 mL of a 25% (wt.) caustic solution

(e.g., a 50:50 blend of sodium hydroxide and potassium hydroxide).

Seal the reactor, turn on the agitator, and heat to 60°C.

Purge the autoclave three times with nitrogen, followed by three purges with hydrogen.

Pressurize the reactor to approximately 7.8 atm with hydrogen and increase the temperature

to 90°C.

Feed 3-(dimethylamino)propanenitrile into the autoclave at a controlled rate (e.g., 5

mL/minute).

Maintain the pressure and temperature throughout the reaction.

After the reaction is complete, cool the reactor and filter the catalyst to isolate the 3-

dimethylaminopropylamine product.

Application in Drug Development
3-Dimethylaminopropylamine, derived from 3-(dimethylamino)propanenitrile, is a key

building block in the synthesis of the selective serotonin reuptake inhibitor (SSRI)

antidepressant, Citalopram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b047339?utm_src=pdf-body
https://www.benchchem.com/product/b047339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Citalopram Synthesis
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Caption: Synthetic pathway from 3-(Dimethylamino)propanenitrile to Citalopram.

Similarly, derivatives of this compound are utilized in the synthesis of local anesthetics like

Procaine.[9]

Use as a Catalyst in Polyurethane Foam Production
The tertiary amine group in 3-(dimethylamino)propanenitrile allows it to act as a catalyst in

the production of polyurethane foams.[3] It primarily promotes the reaction between isocyanate

and water (blowing reaction), which generates carbon dioxide gas, leading to foam expansion.

[3]
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Caption: Role of 3-(Dimethylamino)propanenitrile in polyurethane foam formation.

Toxicological Profile and Putative Mechanisms
Exposure to 3-(dimethylamino)propanenitrile can lead to neurological and urological

disorders.[1][4]

Neurotoxicity
One of the proposed mechanisms for the neurotoxicity of 3-(dimethylamino)propanenitrile is

the inhibition of acetylcholinesterase (AChE).[1] AChE is a critical enzyme that breaks down the

neurotransmitter acetylcholine in the synaptic cleft. Inhibition of AChE leads to an accumulation

of acetylcholine, resulting in overstimulation of cholinergic receptors and subsequent

neurotoxic effects.
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Caption: Proposed neurotoxicity mechanism via acetylcholinesterase inhibition.

Urological Toxicity
The urological effects of 3-(dimethylamino)propanenitrile are often manifested as cystitis

(inflammation of the bladder).[10] While the specific signaling pathway for this compound is not

fully elucidated, chemically induced cystitis generally involves damage to the bladder

urothelium, triggering an inflammatory cascade. This can lead to the release of pro-

inflammatory cytokines and recruitment of immune cells, resulting in bladder dysfunction.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b047339?utm_src=pdf-body-img
https://www.benchchem.com/product/b047339?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25091940/
https://www.mdpi.com/2079-7737/11/7/972
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-(Dimethylamino)propanenitrile
(or its metabolites)

Bladder Urothelium

Exposure

Urothelial Damage

Inflammatory Cascade

Release of Pro-inflammatory
Cytokines (e.g., IL-6, TNF-α)

Recruitment of
Immune Cells

Cystitis Symptoms

Click to download full resolution via product page

Caption: General proposed mechanism for chemically induced cystitis.

Safety and Handling
3-(Dimethylamino)propanenitrile is a hazardous substance and should be handled with

appropriate safety precautions. A summary of its hazard classifications is provided in Table 2.

Table 2: Hazard Identification
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Hazard Class Category

Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Flammable liquids 4

Safety Recommendations:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle in a well-ventilated area or under a fume hood.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Store in a cool, dry, and well-ventilated place.

Conclusion
3-(Dimethylamino)propanenitrile is a chemical of significant interest due to its versatile

reactivity and wide range of applications, particularly as an intermediate in the synthesis of

pharmaceuticals and as a catalyst. Its synthesis and purification are well-established

procedures. However, its potential for neurotoxicity and urological toxicity necessitates careful

handling and further research into its precise mechanisms of action. This guide provides a

foundational understanding for researchers and professionals working with this compound,

highlighting its utility while emphasizing the importance of safety and awareness of its

toxicological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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